Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate
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Overview
Description
Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate is a complex organic compound with a unique structure that includes multiple functional groups
Preparation Methods
The synthesis of Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves multiple steps, each requiring specific reagents and conditionsIndustrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact .
Chemical Reactions Analysis
Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used
Scientific Research Applications
Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate has several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: It may be used in studies related to lipid metabolism and membrane structure.
Industry: It can be used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, altering their activity and leading to downstream effects. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
Heptadecan-9-yl 8-((4-(((dimethylamino)(sulfamoylamino)methylene)amino)butyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate can be compared with similar compounds such as:
Heptadecan-9-yl 8-((4-(((decyloxy)carbonyl)oxy)butyl)(2-hydroxyethyl)amino)octanoate: This compound has a similar core structure but different functional groups, leading to distinct properties and applications.
Heptadecan-9-yl 8-((2-hydroxyethyl)amino)octanoate: This compound is simpler in structure and may have different reactivity and uses.
Properties
Molecular Formula |
C49H99N5O6S |
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Molecular Weight |
886.4 g/mol |
IUPAC Name |
nonyl 8-[4-[[dimethylamino-(sulfamoylamino)methylidene]amino]butyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate |
InChI |
InChI=1S/C49H99N5O6S/c1-6-9-12-15-18-27-36-45-59-47(55)39-30-23-19-25-33-42-54(44-35-32-41-51-49(53(4)5)52-61(50,57)58)43-34-26-20-24-31-40-48(56)60-46(37-28-21-16-13-10-7-2)38-29-22-17-14-11-8-3/h46H,6-45H2,1-5H3,(H,51,52)(H2,50,57,58) |
InChI Key |
JYRNTUATQREYNM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCOC(=O)CCCCCCCN(CCCCCCCC(=O)OC(CCCCCCCC)CCCCCCCC)CCCCN=C(NS(=O)(=O)N)N(C)C |
Origin of Product |
United States |
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